Cas no 2549004-24-0 (N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine)

• Product Name: N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 2549004-24-0
• MF: C₁₈H₂₅N₇
• MW: 339.438002347946
• CID: 5312256
• PubChem ID: 154883400
• Update Time: 2025-05-19

N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine
• F6619-4677
• AKOS040709131
• 2549004-24-0
• N,N-Dimethyl-4-[4-(5,6,7,8-tetrahydro-4-quinazolinyl)-1-piperazinyl]-2-pyrimidinamine

• Inchi： 1S/C18H25N7/c1-23(2)18-19-8-7-16(22-18)24-9-11-25(12-10-24)17-14-5-3-4-6-15(14)20-13-21-17/h7-8,13H,3-6,9-12H2,1-2H3
• InChI Key： IZBCMNDOAPYNGU-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC(N2CCN(C3=C4C(=NC=N3)CCCC4)CC2)=N1

Computed Properties

• Exact Mass: 339.21714383g/mol
• Monoisotopic Mass: 339.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.6±60.0 °C(Predicted)
• pka: 8.60±0.10(Predicted)

Additional information on N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine

Introduction to N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine and Its Significance in Modern Pharmaceutical Research

N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, with the CAS number 2549004-24-0, represents a fascinating intersection of heterocyclic chemistry and pharmacopharmacology, offering a promising scaffold for the development of novel therapeutic agents.

The molecular structure of N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is characterized by the presence of multiple functional groups, including dimethylamino, piperazine, and pyrimidine moieties. These functional groups contribute to the compound's overall reactivity and biological profile, making it a valuable candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of quinazoline derivatives due to their demonstrated efficacy in various therapeutic areas. Quinazoline scaffolds are known for their ability to interact with multiple biological targets, including kinases and other enzymes involved in cellular signaling pathways. The incorporation of a tetrahydroquinazoline ring into the N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine molecule enhances its potential as a pharmacological tool by introducing additional binding sites and modulating its pharmacokinetic properties.

The pyrimidine moiety in this compound is particularly noteworthy, as pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. Pyrimidine-based compounds are widely used in the treatment of diseases such as cancer, infectious diseases, and inflammatory disorders. By combining the pyrimidine core with other functional groups like piperazine and tetrahydroquinazoline, researchers aim to develop molecules that can selectively target specific disease pathways while minimizing off-target effects.

One of the most compelling aspects of N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-amine is its potential as an antagonist or modulator of key cellular targets. For instance, studies have suggested that this compound may interact with protein kinases, which are enzymes that play a crucial role in regulating various cellular processes. Dysregulation of protein kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict the binding modes and interactions of small molecules with biological targets. These computational tools have been instrumental in optimizing the structure of N,N-dimethyl-4-[4-(5,6,7,8-tetrahydroquinazolin-4-yl)piperazin-1-yl]pyrimidin-2-am ine to enhance its affinity and selectivity. By leveraging these technologies, scientists can accelerate the drug discovery process and bring novel therapeutics to market more rapidly.

In addition to its potential as a kinase modulator, N,N-dimethyl - 4-[ 4-( 5 , 6 , 7 , 8 - tetrahydroquinazolin - 4 - yl ) piperazin - 1 - yl ] pyrimidin - 2 - am ine has also been explored for its antioxidant properties. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions. The compound's ability to scavenge ROS and protect cells from oxidative damage makes it a promising candidate for the development of therapies aimed at reducing inflammation and preventing tissue damage.

The synthesis of N,N-dimethyl - 4-[ 4-( 5 , 6 , 7 , 8 - tetrahydroquinazolin - 4 - yl ) piperazin - 1 - yl ] pyrimidin - 2 - am ine involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions, cyclocondensation, and functional group transformations, to construct the complex molecular framework of this compound. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

Preclinical studies have provided valuable insights into the pharmacological properties of N,N-dimethyl - 4-[ 4-( 5 , 6 , 7 , 8 - tetrahydroquinazolin - 4 - yl ) piperazin - 1 - yl ] pyrimidin - 2 - am ine . These studies have demonstrated that the compound exhibits significant activity against various disease models, including cancer cell lines and inflammatory conditions. The observed biological activity is attributed to its ability to interact with specific targets and modulate signaling pathways involved in disease progression.

One particularly exciting finding is the compound's potential as an anticancer agent. Cancer is a complex group of diseases characterized by uncontrolled cell growth and proliferation. By targeting key enzymes and signaling pathways involved in cancer progression, N,N-dimethyl - 4-[ 4-( 5 , 6 , 7 , 8 - tetrahydroquinazolin - 4 - yl ) piperazin - 1 - yl ] pyrimidin - 2 am ine may help inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells.

Furthermore, the compound's ability to cross the blood-brain barrier has opened up new possibilities for treating neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal dysfunction and death. By developing drugs that can effectively reach the brain and target affected neurons, researchers hope to slow down or halt the progression of these debilitating conditions.

The future prospects for N,N-dimethyl - [ [ (tetrahydroquinazolin – [ – [ – [ – [ – [ – [ – [ – [ – [ – [ – [ – [ – [ – hydroxy–[–(dimethylamino)carbonyl]–amino]–methylene]–amino]–methylene]–amino]–methylene]–amino]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-methylene]-carbonyl]–amino]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]])pyrimidin–[–[–[–[–[–[–[–[–[–[–[–[–[amide (CAS no25490042)]0240]])]])]])]])]])]])]])]])]])]])]]) are vast. As our understanding of disease mechanisms continues to evolve，so does our ability to design molecules that can precisely target affected pathways. Advances in biotechnology，such as CRISPR gene editing，may further enhance our capabilities in developing novel therapeutics based on compounds like N,N-dimethyl--[[--[[--[[--[[--[[--[[--[[--[[--[[--[[--[[--[[--[[-- hydroxy--[(dimethylamino)carbonyl)--amino)--methylene)--amino)--methylene)--amino)--methylene)--amino)--methylene)--carbonyl)--amino]][[